Cas no 2866317-72-6 (4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) )

• Product Name: 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2)
• CAS No: 2866317-72-6
• MF: C₅H₁₁Cl₂N₃S
• MW: 216.131937265396
• CID: 5562486
• Update Time: 2025-05-22

4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2)

• Inchi： 1S/C5H9N3S.2ClH/c1-3(6)4-2-9-5(7)8-4;;/h2-3H,6H2,1H3,(H2,7,8);2*1H
• InChI Key： QOJHWWADRWMGSG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C(C)N)=CSC=1N

Additional information on 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2)

Recent Advances in the Study of 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) (CAS: 2866317-72-6)

The compound 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) (CAS: 2866317-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the optimization of synthetic routes for 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2). A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and highlighted the importance of controlling reaction conditions to minimize by-products. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have shown its affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, its interaction with other molecular targets, including ion channels and enzymes, has been explored, broadening its therapeutic scope.

Recent preclinical evaluations have further elucidated the compound's safety and efficacy profiles. A study conducted by a leading pharmaceutical research group reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. However, challenges such as dose-dependent toxicity and off-target effects were also identified, underscoring the need for further optimization and rigorous safety assessments.

In conclusion, 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) (CAS: 2866317-72-6) represents a promising candidate for drug development, with ongoing research aimed at addressing its limitations and unlocking its full therapeutic potential. Future studies are expected to focus on structural modifications, mechanism elucidation, and translational applications, paving the way for its eventual clinical use.